Cas no 87999-23-3 (2-acetamido-1-benzothiophene-3-carboxylic acid)
2-Acetamido-1-benzothiophene-3-carboxylic acid is a heterocyclic compound featuring a benzothiophene core functionalized with an acetamido group at the 2-position and a carboxylic acid at the 3-position. This structure lends itself to applications in medicinal chemistry and organic synthesis, particularly as a versatile intermediate for the development of pharmacologically active molecules. The acetamido and carboxylic acid moieties provide reactive sites for further derivatization, enabling the synthesis of analogs with tailored properties. Its well-defined chemical structure ensures consistency in research and industrial applications. The compound’s stability and solubility profile further enhance its utility in synthetic workflows, making it a valuable building block in drug discovery and material science.
87999-23-3 structure
Product Name:2-acetamido-1-benzothiophene-3-carboxylic acid
CAS No:87999-23-3
MF:C11H9NO3S
MW:235.259061574936
CID:648927
PubChem ID:20493679
Update Time:2025-06-07
2-acetamido-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-carboxylic acid, 2-(acetylamino)-
- 2-acetamido-1-benzothiophene-3-carboxylic acid
- EN300-28276021
- SCHEMBL8329259
- 87999-23-3
-
- Inchi： 1S/C11H9NO3S/c1-6(13)12-10-9(11(14)15)7-4-2-3-5-8(7)16-10/h2-5H,1H3,(H,12,13)(H,14,15)
- InChI Key： VSQIVTQJBJNQBS-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)O)C2C=CC=CC1=2)NC(C)=O
Computed Properties
- Exact Mass: 235.03031432g/mol
- Monoisotopic Mass: 235.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 94.6Ų
2-acetamido-1-benzothiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276021-0.05g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28276021-0.1g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28276021-0.25g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28276021-0.5g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28276021-1.0g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28276021-2.5g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28276021-5.0g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28276021-10.0g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-28276021-1g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28276021-5g |
2-acetamido-1-benzothiophene-3-carboxylic acid |
87999-23-3 | 5g |
$1572.0 | 2023-09-09 |
2-acetamido-1-benzothiophene-3-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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